Cas no 50541-62-3 (9H-Xanthene-2-carboxylic acid, 5,7-bis(1-hydroxyethyl)-9-oxo-)

9H-Xanthene-2-carboxylic acid, 5,7-bis(1-hydroxyethyl)-9-oxo- structure
50541-62-3 structure
Product Name:9H-Xanthene-2-carboxylic acid, 5,7-bis(1-hydroxyethyl)-9-oxo-
CAS No:50541-62-3
MF:C18H16O6
MW:328.316045761108
CID:364691
PubChem ID:21500580
Update Time:2025-04-19

9H-Xanthene-2-carboxylic acid, 5,7-bis(1-hydroxyethyl)-9-oxo- Chemical and Physical Properties

Names and Identifiers

    • 9H-Xanthene-2-carboxylic acid, 5,7-bis(1-hydroxyethyl)-9-oxo-
    • 5,7-bis(1-hydroxyethyl)-9-oxoxanthene-2-carboxylic acid
    • 50541-62-3
    • DTXSID80615055
    • SCHEMBL11767468
    • 5,7-BIS(1-HYDROXYETHYL)-9-OXO-9H-XANTHENE-2-CARBOXYLIC ACID
    • Inchi: 1S/C18H16O6/c1-8(19)11-6-12(9(2)20)17-14(7-11)16(21)13-5-10(18(22)23)3-4-15(13)24-17/h3-9,19-20H,1-2H3,(H,22,23)
    • InChI Key: KXGMHQQEDZLNFF-UHFFFAOYSA-N
    • SMILES: O1C2C=CC(C(=O)O)=CC=2C(C2=CC(C(C)O)=CC(C(C)O)=C12)=O

Computed Properties

  • Exact Mass: 328.09468
  • Monoisotopic Mass: 328.09468823g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 506
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • PSA: 104.06
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